Cas no 13996-05-9 (ethyl 6-methyl-2-oxo-4-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate)

• Product Name: ethyl 6-methyl-2-oxo-4-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• CAS No: 13996-05-9
• MF: C₈H₁₀N₂O₃S
• MW: 214.241600513458
• MDL: MFCD06411556
• CID: 120081
• PubChem ID: 2794819
• Update Time: 2025-11-07

ethyl 6-methyl-2-oxo-4-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylicacid, 1,2,3,4-tetrahydro-6-methyl-2-oxo-4-thioxo-, ethyl ester
• 6-METHYL-2-OXO-4-THIOXO-1,2,3,4-TETRAHYDRO-PYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER
• ethyl 6-methyl-2-oxo-4-sulfanylidene-1H-pyrimidine-5-carboxylate
• 2-Hydroxy-4-mercapto-6-methyl-5-ethoxycarbonyl-pyrimidin
• 5-Ethoxycarbonyl-2-hydroxy-4-mercapto-6-methylpyrimidine
• ethyl 2-hydroxy-4-mercapto-6-methylpyrimidine-5-carboxylate
• Ethyl 6-methyl-2-oxo-4-thioxo-1H-pyrimidine-5-carboxylate
• Ethyl6-methyl-2-oxo-1,2,3,4-tetrahydro-4-thioxopyrimidine-5-carboxylate
• Ethyl 6-methyl-2-oxo-4-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• ethyl 6-methyl-2-oxo-4-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• 13996-05-9
• AKOS024618964
• 5-Pyrimidinecarboxylic acid, 1,2,3,4-tetrahydro-6-methyl-2-oxo-4-thioxo-, ethyl ester
• F70097
• SY229392
• EN300-209408
• FT-0762003
• DTXSID00383441
• Ethyl 6-methyl-2-oxo-1,2,3,4-tetrahydro-4-thioxopyrimidine-5-carboxylate
• SBB053951
• CS-0214970
• SCHEMBL14717361
• F1967-1100
• SB57897
• FKWPOCBDNMHKCV-UHFFFAOYSA-N
• Z2787258018
• MFCD06411556
• AS-9124
• ETHYL 4-METHYL-2-OXO-6-SULFANYLIDENE-1,3-DIHYDROPYRIMIDINE-5-CARBOXYLATE

• MDL： MFCD06411556
• Inchi： 1S/C8H10N2O3S/c1-3-13-7(11)5-4(2)9-8(12)10-6(5)14/h3H2,1-2H3,(H2,9,10,12,14)
• InChI Key： FKWPOCBDNMHKCV-UHFFFAOYSA-N
• SMILES： S=C1C(C(=O)OCC)=C(C)NC(N1)=O

Computed Properties

• Exact Mass: 214.04100
• Monoisotopic Mass: 214.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 99.5Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• PSA: 107.04000
• LogP: 0.91760

ethyl 6-methyl-2-oxo-4-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on ethyl 6-methyl-2-oxo-4-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate

Comprehensive Overview of Ethyl 6-Methyl-2-Oxo-4-Sulfanylidene-1,2,3,4-Tetrahydropyrimidine-5-Carboxylate (CAS No. 13996-05-9)

Ethyl 6-methyl-2-oxo-4-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate (CAS No. 13996-05-9) is a specialized organic compound belonging to the class of tetrahydropyrimidine derivatives. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The presence of a sulfanylidene group and an ester moiety in its molecular framework makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its role in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents.

The compound's CAS number 13996-05-9 serves as a critical identifier in chemical databases, ensuring accurate retrieval for regulatory and scientific purposes. Its systematic name, ethyl 6-methyl-2-oxo-4-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate, reflects its intricate structure, which combines a pyrimidine ring with functional groups like methyl, oxo, and carboxylate. These features contribute to its reactivity and utility in synthetic chemistry. Recent studies highlight its potential in green chemistry applications, aligning with the growing demand for sustainable synthetic methodologies.

In the context of current trends, ethyl 6-methyl-2-oxo-4-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate is often discussed alongside keywords such as heterocyclic compounds, pharmaceutical intermediates, and structure-activity relationships. These terms are frequently searched in academic and industrial settings, reflecting the compound's relevance in modern chemistry. Its potential as a scaffold for drug design has also sparked interest, particularly in targeting diseases like diabetes and inflammatory disorders, which are high-priority areas in medical research.

From a synthetic perspective, the compound's sulfanylidene group offers opportunities for further functionalization, making it a valuable building block for medicinal chemistry. Researchers are investigating its use in multicomponent reactions, a popular topic in synthetic organic chemistry due to their efficiency and atom economy. Additionally, its stability under various conditions makes it suitable for high-throughput screening and combinatorial chemistry, both of which are essential for accelerating drug discovery.

The growing emphasis on precise molecular design and computational chemistry has further elevated the importance of compounds like ethyl 6-methyl-2-oxo-4-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate. Computational tools, such as molecular docking and quantitative structure-activity relationship (QSAR) modeling, are being employed to predict its interactions with biological targets. This aligns with the broader trend of integrating AI-driven drug discovery into research workflows, a topic frequently searched by professionals in the field.

In summary, ethyl 6-methyl-2-oxo-4-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate (CAS No. 13996-05-9) represents a promising compound with diverse applications in pharmaceuticals, agrochemicals, and material science. Its structural complexity and functional versatility make it a subject of ongoing research, particularly in areas like drug development and sustainable synthesis. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the quest for innovative and efficient chemical solutions.